2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide

• IUPAC Name: 2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide
• InChI: InChI=1S/C14H16BrNO2/c1-4-9-5-6-12-10(7-9)11(14(15)18-12)8-13(17)16(2)3/h5-7H,4,8H2,1-3H3
• InChI Key: IAUVBAJILJRMPA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=C2CC(=O)N(C)C)Br
• Molecular Formula: C14H16BrNO2
• Molecular Weight: 310.19 g/mol

Description

2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide, also known as BMDA, is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications. BMDA is a member of the benzofuran family of compounds, which are known to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The exact mechanism of action of 2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation, cancer, and viral infections.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis (programmed cell death), and the inhibition of the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, this compound has been shown to have a high degree of selectivity for certain enzymes and proteins, making it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is that it can be difficult to obtain in large quantities, which may limit its use in certain types of experiments.

Future Directions

There are a number of future directions for the study of 2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide. One area of research is the development of new drugs based on this compound that can be used to treat a variety of diseases, including cancer and viral infections. Another area of research is the investigation of the mechanism of action of this compound, which may lead to a better understanding of the biochemical and physiological effects of this compound. Additionally, future research may focus on the synthesis of new analogs of this compound that have improved selectivity and potency.

Synthesis Methods

2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide can be synthesized using a variety of methods, including the reaction of 2-bromo-5-ethyl-1-benzofuran-3-carboxylic acid with N,N-dimethylacetamide in the presence of a suitable base. Other methods include the reaction of 2-bromo-5-ethyl-1-benzofuran-3-amine with dimethylacetyl chloride and the reaction of 2-bromo-5-ethyl-1-benzofuran-3-carboxylic acid with dimethylamine.

Scientific Research Applications

2-(2-bromo-5-ethyl-1-benzofuran-3-yl)-N,N-dimethylacetamide has been the subject of extensive scientific research due to its potential therapeutic applications. Studies have shown that this compound has anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for the development of new drugs.